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Compound of Interest

Compound Name: F594-1001

Cat. No.: B15565522 Get Quote

Initial comprehensive searches for the molecule "F594-1001" have not yielded a specific

biological target or any associated scientific data. The search results primarily point to

commercially available laboratory reagents that share parts of the name but are not the specific

compound in question. These include fluorescently labeled antibodies such as "GFAP Alexa

Fluor 594" and "PARP-1 (F-2) Alexa Fluor® 594 Antibody". Additionally, a research paper

mentioning a compound designated "F16" conjugated with 5-fluorouracil was found, which is

unrelated to "F594-1001".

The lack of public information on "F594-1001" suggests that this identifier may be an internal

designation for a compound within a private research and development setting, and thus, its

biological target and mechanism of action are not publicly disclosed. It is also possible that

"F594-1001" is a misnomer or an incomplete identifier.

Without any specific information linking "F594-1001" to a biological target, it is not possible to

provide the requested in-depth technical guide, including quantitative data, experimental

protocols, and signaling pathway diagrams. Further clarification on the chemical structure or

the research context of F594-1001 is necessary to proceed with a meaningful search and

analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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